Cas no 266674-68-4 (Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)-)

Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)- structure
266674-68-4 structure
Product Name:Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)-
CAS No:266674-68-4
MF:C16H20N2O
MW:256.342803955078
CID:1427895
PubChem ID:764174
Update Time:2025-04-20

Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)-
    • 1-benzyl-4-(furan-2-ylmethyl)piperazine
    • 266674-68-4
    • 1-(furan-2-ylmethyl)-4-(phenylmethyl)piperazine
    • AB00077751-01
    • Oprea1_391793
    • 1-BENZYL-4-(2-FURYLMETHYL)PIPERAZINE
    • Oprea1_435783
    • STK145423
    • Cambridge id 5264367
    • SR-01000202047-1
    • AG-690/11548787
    • DTXSID30354129
    • AKOS003260086
    • SR-01000202047
    • Inchi: 1S/C16H20N2O/c1-2-5-15(6-3-1)13-17-8-10-18(11-9-17)14-16-7-4-12-19-16/h1-7,12H,8-11,13-14H2
    • InChI Key: RLTZCWBBHBVFFB-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CN1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 256.1577
  • Monoisotopic Mass: 256.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 19.6Ų

Experimental Properties

  • PSA: 19.62
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